Cas no 733033-35-7 ([5-(Methoxycarbonyl)furan-2-yl]methyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: [5-(Methoxycarbonyl)furan-2-yl]methyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 733033-35-7
• MF: C₁₃H₉Cl₂NO₅
• MW: 330.120261907578
• CID: 6431348
• PubChem ID: 2464614
• Update Time: 2023-12-27

[5-(Methoxycarbonyl)furan-2-yl]methyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z18518146
• EN300-26593714
• SR-01000049331
• SR-01000049331-1
• [5-(methoxycarbonyl)furan-2-yl]methyl 5,6-dichloropyridine-3-carboxylate
• 733033-35-7
• AKOS033627853
• [5-(Methoxycarbonyl)furan-2-yl]methyl 5,6-dichloropyridine-3-carboxylate

• Inchi： 1S/C13H9Cl2NO5/c1-19-13(18)10-3-2-8(21-10)6-20-12(17)7-4-9(14)11(15)16-5-7/h2-5H,6H2,1H3
• InChI Key： SFEWUZJUKJAKRD-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(=O)OCC1=CC=C(C(=O)OC)O1)Cl

Computed Properties

• Exact Mass: 328.9857778g/mol
• Monoisotopic Mass: 328.9857778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.6Ų